Lidoflazine

• CAS No.: 3416-26-0
• Product Name: Lidoflazine
• Molecular Formula: C30H35F2N3O
• Molecular Weight: 491.6 g/mol
• IUPAC Name: 2-[4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl]-N-(2,6-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C30H35F2N3O/c1-22-5-3-6-23(2)30(22)33-29(36)21-35-19-17-34(18-20-35)16-4-7-28(24-8-12-26(31)13-9-24)25-10-14-27(32)15-11-25/h3,5-6,8-15,28H,4,7,16-21H2,1-2H3,(H,33,36)
• Standard InChIKey: ZBIAKUMOEKILTF-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2CCN(CC2)CCCC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2CCN(CC2)CCCC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F
• Appearance: Solid powder
• Description: 2-[4-[4,4-bis(4-fluorophenyl)butyl]-1-piperazinyl]-N-(2,6-dimethylphenyl)acetamide is a diarylmethane.; Coronary vasodilator with some antiarrhythmic action.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Lidoflazine; Ordiflazine; Clinium; Corflazine; Klinium
• Reference: 1: St-Onge M, Dubé PA, Gosselin S, Guimont C, Godwin J, Archambault PM, Chauny JM, Frenette AJ, Darveau M, Le Sage N, Poitras J, Provencher J, Juurlink DN, Blais R. Treatment for calcium channel blocker poisoning: a systematic review. Clin Toxicol (Phila). 2014 Nov;52(9):926-44. doi: 10.3109/15563650.2014.965827. Epub 2014 Oct 6. Review. PubMed PMID: 25283255; PubMed Central PMCID: PMC4245158.; 2: Shively M, Norton L, Mendez K. Neurologic outcomes after cardiac resuscitation. J Cardiovasc Nurs. 1996 Jul;10(4):93-6. Review. PubMed PMID: 8796493.; 3: Thorn JA, Jarvis SM. Adenosine transporters. Gen Pharmacol. 1996 Jun;27(4):613-20. Review. PubMed PMID: 8853292.; 4: Flameng W. Intermittent ischemia of the heart. Transplant Proc. 1995 Oct;27(5):2791-2. Review. PubMed PMID: 7482916.; 5: Fauchier JP, Fauchier L, Babuty D, Breuillac JC, Cosnay P, Rouesnel P. [Drug-induced ventricular tachycardia]. Arch Mal Coeur Vaiss. 1993 May;86(5 Suppl):757-67. Review. French. PubMed PMID: 8267504.; 6: Sakabe T. Calcium entry blockers in cerebral resuscitation. Magnesium. 1989;8(5-6):238-52. Review. PubMed PMID: 2693845.; 7: Maekawa T. Divalent ions in cardiopulmonary-cerebral resuscitation. Magnesium. 1989;8(3-4):154-62. Review. PubMed PMID: 2682041.; 8: Plagemann PG, Wohlhueter RM, Woffendin C. Nucleoside and nucleobase transport in animal cells. Biochim Biophys Acta. 1988 Oct 11;947(3):405-43. Review. PubMed PMID: 3048401.; 9: Borgers M, Ver Donck L, Vandeplassche G. Pathophysiology of cardiomyocytes. Ann N Y Acad Sci. 1988;522:433-53. Review. PubMed PMID: 3288055.; 10: de Jong JW. Cardioplegia and calcium antagonists: a review. Ann Thorac Surg. 1986 Nov;42(5):593-8. Review. PubMed PMID: 2946269.; 11: Singh BN. The mechanism of action of calcium antagonists relative to their clinical applications. Br J Clin Pharmacol. 1986;21 Suppl 2:109S-121S. Review. PubMed PMID: 3530295; PubMed Central PMCID: PMC1400740.; 12: Van Nueten JM, Janssens WJ, Vanhoutte PM. Serotonin and vascular reactivity. Pharmacol Res Commun. 1985 Jul;17(7):585-608. Review. PubMed PMID: 2931729.; 13: Singh BN, Baky S, Nademanee K. Second-generation calcium antagonists: search for greater selectivity and versatility. Am J Cardiol. 1985 Jan 25;55(3):214B-221B. Review. PubMed PMID: 3155893.; 14: Fossati C, Guistiniani S. [Side-effects of calcium antagonists]. Clin Ter. 1984 Jun 30;109(6):569-74. Review. Italian. PubMed PMID: 6236948.; 15: Lewis JG. Adverse reactions to calcium antagonists. Drugs. 1983 Feb;25(2):196-222. Review. PubMed PMID: 6339200.; 16: Gobel FL, Nordstrom LA, Nelson RR, Wang Y. The pathophysiology of angina pectoris and the effect of lidoflazine. Circulation. 1982 Jan;65(1 Pt 2):I27-32. Review. PubMed PMID: 7030519.; 17: McMahon MT, McPherson MA, Talbert RL, Greenberg B, Sheaffer SL. Diagnosis and treatment of Prinzmetal's variant angina. Clin Pharm. 1982 Jan-Feb;1(1):34-42. Review. PubMed PMID: 6764160.; 18: De'Thomatis M, Falciola N, Gallesio R. [Medical therapy of chronic coronary insufficiency]. Boll Soc Ital Cardiol. 1978;23(5):833-46. Review. Italian. PubMed PMID: 400391.; 19: Wellens D. Hemodynamic aspects of the treatment of ischemic heart disease. Angiology. 1977 Dec;28(12):839-43. Review. PubMed PMID: 23714.; 20: Janssen PA. [Pharmacology and clinical effects of lidoflazine]. Actual Pharmacol (Paris). 1970;23:135-61. Review. French. PubMed PMID: 4948983.
• PubChem Compound: 3926
• Last Modified: Nov 11 2021